![molecular formula C17H21N3O3 B2362459 (4-Cyclobutyl-1,4-diazepan-1-yl)(5-(furan-2-yl)isoxazol-3-yl)methanone CAS No. 2320667-77-2](/img/structure/B2362459.png)
(4-Cyclobutyl-1,4-diazepan-1-yl)(5-(furan-2-yl)isoxazol-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-Cyclobutyl-1,4-diazepan-1-yl)(5-(furan-2-yl)isoxazol-3-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Chemical Synthesis and Compound Development
Research into the compound (4-Cyclobutyl-1,4-diazepan-1-yl)(5-(furan-2-yl)isoxazol-3-yl)methanone and similar structures has led to developments in chemical synthesis techniques. For example, a study on the synthesis of benzo[d]furo[3,2-e][1,4] diazepin-2-ones explores reactions of amino-benzoylbenzo furans to create new ring-systems, demonstrating the breadth of synthetic strategies for developing complex molecules (Ashby & Ramage, 1979). Similarly, innovative approaches have been applied for generating furan-2-one sequences, showcasing the utility of these methods in synthesizing structurally diverse compounds (Sobenina et al., 2011).
Catalysis and Reaction Mechanisms
Significant work has focused on catalysis and reaction mechanisms involving furan derivatives. For instance, the use of phosphomolybdic acid as a catalyst to achieve smooth aza-Piancatelli rearrangement highlights the efficiency of solid acid catalysts in producing cyclopentenone derivatives from furan-2-yl(phenyl)methanol (Reddy et al., 2012). Another study demonstrates the synthesis of hexahydroindolinones through intramolecular Diels-Alder cycloaddition of 2-amido substituted furans, revealing insights into reaction rates and product yields based on electronic properties of pi-bonds (Padwa et al., 1999).
Heterocyclic Compound Synthesis
Research on the synthesis of new classes of cyclic dipeptidyl ureas and polysubstituted furans showcases the diverse applications of this compound and related compounds. These studies illustrate the methodological advancements in generating compounds with potential therapeutic applications (Sañudo et al., 2006; Damavandi et al., 2012).
Antagonist Development
The compound and its variants have been involved in the development of H3 receptor antagonists. A scalable synthesis process has been established for potent H3 receptor antagonists, demonstrating the compound's relevance in pharmacological research (Pippel et al., 2011).
properties
IUPAC Name |
(4-cyclobutyl-1,4-diazepan-1-yl)-[5-(furan-2-yl)-1,2-oxazol-3-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3/c21-17(14-12-16(23-18-14)15-6-2-11-22-15)20-8-3-7-19(9-10-20)13-4-1-5-13/h2,6,11-13H,1,3-5,7-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMWGCLVBELRXPG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)N2CCCN(CC2)C(=O)C3=NOC(=C3)C4=CC=CO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.